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For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the isomers of decane (C₁₀H₂₂),

detailing their physical and chemical properties. Decane, a saturated hydrocarbon, and its 75

structural isomers are significant in various fields, including fuel technology, materials science,

and as reference compounds in analytical chemistry. Understanding the nuanced differences in

the properties of these isomers is crucial for applications ranging from fuel formulation to the

development of novel non-polar solvents and standards in drug discovery and development.

Structural Isomers of Decane
Decane (C₁₀H₂₂) is an alkane with ten carbon atoms. While the term "decane" often refers to

the straight-chain isomer, n-decane, there are 74 other structural isomers, each with a unique

arrangement of carbon atoms. These isomers can be systematically named based on the

longest continuous carbon chain (the parent chain) and the identity and location of the alkyl

substituents. The isomers of decane can be categorized as follows:

n-Decane: The straight-chain isomer.

Methylnonanes: Isomers with a nine-carbon parent chain and one methyl group.

Ethyloctanes and Dimethyloctanes: Isomers with an eight-carbon parent chain and either

one ethyl group or two methyl groups.
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Propylheptanes, Ethyl-methylheptanes, and Trimethylheptanes: Isomers with a seven-

carbon parent chain and various combinations of propyl, ethyl, and methyl groups.

Butylhexanes, Ethyl-dimethylhexanes, and Tetramethylhexanes: Isomers with a six-carbon

parent chain and various alkyl substituents.

Highly Branched Isomers: Isomers with shorter parent chains (pentane, butane, and

propane) and a greater number of alkyl substituents.

Physical Properties of Decane Isomers
The physical properties of decane isomers are primarily influenced by the degree of branching

in their carbon skeletons. Increased branching generally leads to a more compact, spherical

molecular shape, which in turn affects the strength of the intermolecular van der Waals forces.

Boiling Point
The boiling point of alkanes is largely determined by the strength of London dispersion forces,

a type of van der Waals force. For isomers of decane, the following trend is observed:

n-Decane has the highest boiling point among all its isomers. Its linear shape allows for a

larger surface area of contact between molecules, maximizing the strength of the London

dispersion forces.

Branched isomers have lower boiling points than n-decane.[1] Branching leads to a more

compact molecular structure, reducing the surface area available for intermolecular

interactions.[1] This weakening of the intermolecular forces means less energy is required to

overcome them, resulting in a lower boiling point.

Highly branched isomers exhibit the lowest boiling points. As the degree of branching

increases, the molecule becomes more spherical, further minimizing the surface area and

the strength of the London dispersion forces.

The following diagram illustrates the general relationship between the degree of branching and

the boiling point of decane isomers.
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Effect of Branching on Boiling Point of Decane Isomers
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Effect of Branching on Boiling Point

Melting Point
The melting point of decane isomers is influenced by both the strength of intermolecular forces

and how well the molecules can pack into a crystal lattice. While the trend is generally similar to

that of the boiling point, highly symmetrical branched isomers can have anomalously high

melting points due to their ability to form a more ordered and stable crystal structure.

Density
The density of liquid decane isomers also tends to decrease with increased branching.[2] The

more compact structure of branched isomers leads to less efficient packing in the liquid state,

resulting in a lower density compared to their linear counterpart.

Viscosity
Viscosity, a measure of a fluid's resistance to flow, is also dependent on molecular structure.

For decane isomers, viscosity generally decreases with increased branching. The more

spherical shape of branched isomers reduces the entanglement between molecules, leading to

lower viscosity.
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Quantitative Data on Decane Isomer Properties
The following tables summarize the available quantitative data for a selection of decane

isomers. It is important to note that a complete experimental dataset for all 75 isomers is not

readily available in the literature.

Isomer Name CAS Number Boiling Point (°C)
Density (g/mL at
20°C)

n-Decane 124-18-5 174.1 0.730

2-Methylnonane 871-83-0 166-169[3] 0.726[3]

3-Methylnonane 5911-04-6 168 -

4-Methylnonane 17301-94-9 - -

3-Ethyloctane 5881-17-4 168[4] -

4-Ethyloctane 15869-86-0 163.65[5] 0.734[5]

3,3-Dimethyloctane 4110-44-5 - -

3,5-Dimethyloctane 15869-93-9 159 -

2,2,3,3-

Tetramethylhexane
16747-32-3 163-164 0.771

Note: Data is compiled from various sources and may have slight variations depending on the

experimental conditions. A dash (-) indicates that reliable data was not found.
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Isomer Name Melting Point (°C) Viscosity (mPa·s at 25°C)

n-Decane -29.7 0.850

2-Methylnonane - -

3-Methylnonane - -

4-Methylnonane - -

3-Ethyloctane - -

4-Ethyloctane -87.69[5] -

3,3-Dimethyloctane - -

3,5-Dimethyloctane - -

2,2,3,3-Tetramethylhexane - -

Experimental Protocols for Property Determination
The determination of the physical properties of decane isomers involves a variety of standard

laboratory techniques. The following is a generalized workflow for the characterization of a

liquid alkane isomer.
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Generalized Experimental Workflow for Property Determination
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Experimental Workflow

Boiling Point Determination
Distillation Method: A sample of the liquid is heated in a distillation apparatus. The

temperature at which the liquid and vapor phases are in equilibrium at a given pressure is

recorded as the boiling point.

Thiele Tube Method: A small amount of the sample is heated in a capillary tube immersed in

a heating bath (Thiele tube). The temperature at which a continuous stream of bubbles

emerges from the capillary is observed.

Melting Point Determination
Capillary Method: A small, powdered sample of the solid isomer is packed into a capillary

tube and heated in a melting point apparatus. The temperature range over which the sample
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melts is recorded.

Density Determination
Pycnometer Method: A pycnometer (a flask with a specific volume) is weighed empty, then

filled with the liquid isomer and weighed again. The density is calculated from the mass and

volume of the liquid.

Vibrating Tube Densitometer: This instrument measures the oscillation frequency of a U-

shaped tube filled with the sample. The frequency is related to the density of the liquid.[6]

Viscosity Determination
Capillary Viscometer: The time it takes for a known volume of the liquid to flow through a

capillary of a known diameter is measured. This time is proportional to the kinematic

viscosity.

Rotational Viscometer: The torque required to rotate a spindle immersed in the liquid is

measured. This torque is related to the dynamic viscosity of the fluid.

Surface Light Scattering (SLS): This non-invasive technique can be used to determine both

the viscosity and surface tension of liquids by analyzing the scattering of light from thermally

excited capillary waves on the liquid surface.[6]

Chemical Properties
All isomers of decane are alkanes, which are generally unreactive. They are nonpolar

molecules and are insoluble in water but soluble in nonpolar organic solvents. Their primary

chemical reaction is combustion.

Combustion: In the presence of sufficient oxygen, all decane isomers undergo complete

combustion to produce carbon dioxide and water, releasing a significant amount of energy.

C₁₀H₂₂ + 31/2 O₂ → 10 CO₂ + 11 H₂O

Incomplete combustion, which occurs when there is a limited supply of oxygen, can lead to the

formation of carbon monoxide and soot (elemental carbon).
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Conclusion
The 75 structural isomers of decane exhibit a range of physical properties that are intricately

linked to their molecular structure. The degree of branching is the primary determinant of these

properties, with increased branching generally leading to lower boiling points, densities, and

viscosities. This in-depth understanding of the isomers of decane is essential for professionals

in fields that utilize these compounds, enabling the selection of specific isomers with tailored

properties for various applications. While a complete experimental dataset for all isomers

remains elusive, the principles outlined in this guide provide a robust framework for predicting

and understanding their behavior.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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